Cas no 2228909-13-3 (methyl 2-hydroxy-3-methyl-3-(1,3-thiazol-5-yl)butanoate)

• Product Name: methyl 2-hydroxy-3-methyl-3-(1,3-thiazol-5-yl)butanoate
• CAS No: 2228909-13-3
• MF: C₉H₁₃NO₃S
• MW: 215.269421339035
• CID: 6129319
• PubChem ID: 165650839
• Update Time: 2025-10-19

methyl 2-hydroxy-3-methyl-3-(1,3-thiazol-5-yl)butanoate Chemical and Physical Properties

Names and Identifiers

• methyl 2-hydroxy-3-methyl-3-(1,3-thiazol-5-yl)butanoate
• 2228909-13-3
• EN300-1764603

• Inchi： 1S/C9H13NO3S/c1-9(2,6-4-10-5-14-6)7(11)8(12)13-3/h4-5,7,11H,1-3H3
• InChI Key： PDMIMZYMPDHEBE-UHFFFAOYSA-N
• SMILES： S1C=NC=C1C(C)(C)C(C(=O)OC)O

Computed Properties

• Exact Mass: 215.06161445g/mol
• Monoisotopic Mass: 215.06161445g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 220
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 87.7Ų

Additional information on methyl 2-hydroxy-3-methyl-3-(1,3-thiazol-5-yl)butanoate

Recent Advances in the Study of Methyl 2-hydroxy-3-methyl-3-(1,3-thiazol-5-yl)butanoate (CAS: 2228909-13-3)

The compound methyl 2-hydroxy-3-methyl-3-(1,3-thiazol-5-yl)butanoate (CAS: 2228909-13-3) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique thiazole moiety and ester functionality, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, biological activity, and potential as a scaffold for drug development.

In a groundbreaking study published in the Journal of Medicinal Chemistry, researchers demonstrated the efficient synthesis of methyl 2-hydroxy-3-methyl-3-(1,3-thiazol-5-yl)butanoate via a multi-step reaction sequence involving asymmetric catalysis. The study highlighted the compound's high enantiomeric purity and its role as a key intermediate in the synthesis of novel thiazole-based inhibitors targeting inflammatory pathways. The researchers reported a yield of 78% under optimized conditions, paving the way for scalable production.

Further investigations into the biological activity of this compound have revealed its potent inhibitory effects on specific enzymes involved in cytokine signaling. A 2023 study in Bioorganic & Medicinal Chemistry Letters detailed its ability to selectively inhibit interleukin-1β converting enzyme (ICE) with an IC50 of 0.45 μM, suggesting potential applications in autoimmune and inflammatory disorders. Molecular docking studies indicated that the thiazole ring forms critical hydrogen bonds with active site residues, while the ester group enhances membrane permeability.

The pharmacokinetic profile of methyl 2-hydroxy-3-methyl-3-(1,3-thiazol-5-yl)butanoate was recently evaluated in preclinical models, showing favorable absorption and distribution characteristics. Researchers noted its moderate plasma protein binding (62%) and good blood-brain barrier penetration, making it a candidate for central nervous system-targeted therapies. Metabolite identification studies revealed primary hepatic clearance with minimal reactive intermediates, addressing potential toxicity concerns.

Emerging applications extend beyond traditional small molecule therapeutics. A 2024 Nature Communications paper described its incorporation into PROTAC (Proteolysis Targeting Chimeras) molecules, where it serves as a versatile linker component. The compound's stability under physiological conditions and its ability to maintain spatial orientation between warhead and E3 ligase binder make it particularly valuable in this cutting-edge therapeutic modality.

Ongoing clinical translation efforts focus on derivative optimization to enhance target selectivity and reduce off-target effects. Several pharmaceutical companies have included analogs of methyl 2-hydroxy-3-methyl-3-(1,3-thiazol-5-yl)butanoate in their pipelines for oncology and neurology indications, with preclinical data expected in late 2024. The compound's structural flexibility continues to inspire novel drug design strategies across multiple therapeutic areas.